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Compound of Interest

Compound Name: Germanium;titanium

Cat. No.: B14730737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the intermetallic compounds found

within the titanium-germanium (Ti-Ge) binary system, with a particular focus on the prominent

phases Ti₅Ge₃ and Ti₆Ge₅. This document delves into their crystal structures, mechanical and

thermodynamic properties, synthesis methodologies, and characterization techniques.

Furthermore, it explores the burgeoning potential of these materials in biomedical applications,

offering insights for professionals in drug development and materials science.

The Titanium-Germanium Phase Diagram
The Ti-Ge phase diagram is fundamental to understanding the formation and stability of

intermetallic compounds within this system. The diagram illustrates the equilibrium phases

present at different temperatures and compositions. Key intermetallic phases that have been

identified include Ti₅Ge₃, Ti₆Ge₅, and TiGe₂.[1] The phase diagram reveals that Ti₅Ge₃ is a

congruently melting compound, indicating its high thermal stability.[1] In contrast, Ti₆Ge₅ and

TiGe₂ are formed through peritectic reactions.[1] Understanding these phase relationships is

critical for designing synthesis and heat treatment processes to obtain the desired intermetallic

phases.

Below is a simplified representation of the key features of the Ti-Ge phase diagram,

highlighting the stable intermetallic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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